Ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate

• IUPAC Name: ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate
• InChI: InChI=1S/C13H14ClF2NO3/c1-2-20-13(19)6-11(17-12(18)7-14)9-4-3-8(15)5-10(9)16/h3-5,11H,2,6-7H2,1H3,(H,17,18)
• InChI Key: WZDCUGWPZJOGTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=C(C=C(C=C1)F)F)NC(=O)CCl
• Molecular Formula: C13H14ClF2NO3
• Molecular Weight: 305.70 g/mol

Description

Ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate is a chemical compound that has been widely used in scientific research. It is a derivative of the non-steroidal anti-inflammatory drug (NSAID) diclofenac, and has been found to exhibit anti-inflammatory and analgesic properties.

Scientific Research Applications

Ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate has been widely used in scientific research due to its anti-inflammatory and analgesic properties. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. Ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate has also been found to exhibit anti-tumor activity and to enhance the efficacy of chemotherapy drugs.

Mechanism of Action

The mechanism of action of ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate involves the inhibition of COX-2 activity, which leads to a reduction in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and their inhibition by ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate results in its anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
Ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate has been found to exhibit anti-inflammatory and analgesic properties in animal studies. It has also been found to exhibit anti-tumor activity and to enhance the efficacy of chemotherapy drugs. In addition, it has been found to have a low toxicity profile and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate in lab experiments include its anti-inflammatory and analgesic properties, as well as its low toxicity profile and well-tolerated nature. However, its synthesis method is complex and yields are relatively low, which can make it difficult to obtain in large quantities for lab experiments.

Future Directions

There are several future directions for the use of ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate in scientific research. One direction is the development of more efficient synthesis methods to increase yields and reduce costs. Another direction is the investigation of its anti-tumor activity and potential use in cancer therapy. Additionally, the potential use of ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate in the treatment of other inflammatory conditions, such as arthritis, should be explored.

Synthesis Methods

The synthesis of ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate involves the reaction of 2,4-difluoroaniline with ethyl chloroformate to form ethyl 2,4-difluorophenylcarbamate. This intermediate is then reacted with 2-chloroacetyl chloride to form ethyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate. The overall yield of this synthesis method is approximately 50%.